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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanol, also known as undecyl alcohol or n-undecanol, is a fatty alcohol with the
chemical formula C11H240.[1][2] It is a colorless, water-insoluble liquid with a floral, citrus-like
odor.[1][3] This document provides an in-depth overview of the core physicochemical properties
of 1-undecanol, outlines general experimental methodologies for their determination, and
situates the molecule within relevant biological pathways. The information presented is
intended to serve as a vital resource for researchers and professionals engaged in drug
development and other scientific disciplines where the precise characteristics of such
molecules are paramount.

Physicochemical Data of 1-Undecanol

The following tables summarize the key physicochemical properties of 1-undecanol, compiled

from various scientific sources.
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General Properties

IUPAC Name

Undecan-1-ol[1]

Synonyms

Undecyl alcohol, n-Undecanol, Hendecanol[1][3]

Molecular Formula

C11H240[1][2]

Molecular Weight 172.31 g/mol [1][2]
Appearance Colorless liquid[1][3]
Odor Floral, citrus-like[1][3]

Physical Properties

Value (at specified conditions)

Melting Point 11 - 19 °C[1][3]

Boiling Point 243 °C at 760 mmHg[1][3]
Density 0.8298 g/mL at 20 °C[1]
Flash Point >82 °C[3]

Vapor Pressure

0.00297 mmHg at 25 °C[2]

Refractive Index

1.43918 at 20 °C[2]

Solubility Observation
Water Insoluble[1][3]
Ethanol Soluble[1]
Diethyl Ether Soluble[1]

Experimental Protocols for Determination of
Physicochemical Properties

The following are generalized, representative experimental protocols for determining the key
physicochemical properties of a liquid organic compound such as 1-undecanol. These
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methods are based on standard laboratory practices and principles outlined in established
chemical testing guidelines.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

o Apparatus: Capillary tubes, thermometer, heating bath (e.g., Thiele tube or a digital melting
point apparatus).

e Procedure:

[e]

A small, finely powdered sample of the solidified 1-undecanol is packed into a capillary
tube.

o The capillary tube is attached to a thermometer and placed in a heating bath containing a
high-boiling point liquid (e.g., silicone oil).

o The bath is heated slowly and uniformly, with constant stirring.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o A sample of 1-undecanol is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

o The apparatus is assembled for simple distillation.
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o The flask is heated gently, and the liquid is brought to a boil.

o The temperature is recorded when the vapor temperature is constant and condensation is
occurring on the thermometer bulb. This constant temperature is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

o Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical
balance.

e Procedure (using a pycnometer):
o The mass of the clean, dry pycnometer is determined.
o The pycnometer is filled with 1-undecanol, and its mass is measured.

o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.qg., distilled water), and its mass is measured.

o The density of 1-undecanol is calculated using the masses and the known density of the
reference liquid.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

o Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.
e Procedure (Closed-Cup Method):

o A sample of 1-undecanol is placed in the test cup of the apparatus.

o The sample is heated at a slow, constant rate with continuous stirring.

o At regular temperature intervals, an ignition source is passed over the cup.
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o The flash point is the lowest temperature at which the vapor above the liquid ignites with a
brief flash.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
o Apparatus: Test tubes, vortex mixer.
e Procedure:

o A measured amount of 1-undecanol is added to a test tube containing a measured
volume of the solvent (e.g., water, ethanol, diethyl ether).

o The mixture is agitated vigorously using a vortex mixer.

o The mixture is allowed to stand and is visually inspected for the presence of a single
phase (soluble) or multiple phases (insoluble).

Determination of Refractive Index

The refractive index is a measure of the bending of a ray of light when passing from one
medium into another.

o Apparatus: Refractometer (e.g., Abbé refractometer).
e Procedure:
o Afew drops of 1-undecanol are placed on the prism of the refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is made is also recorded.

Biological Context and Synthesis
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1-Undecanol is a fatty alcohol, a class of molecules that play various roles in biological
systems. They are involved in lipid metabolism and can serve as precursors for other
molecules.

Fatty Alcohol Metabolism

Fatty alcohols are key intermediates in the metabolism of lipids. They can be synthesized from
fatty acids and can be converted back to fatty acids or incorporated into waxes and other lipids.
The general pathway involves the reduction of fatty acyl-CoA to a fatty alcohol.

Metabolic context of 1-undecanol within fatty alcohol metabolism.

Synthesis of 1-Undecanol

A common laboratory and industrial method for the synthesis of 1-undecanol is the reduction
of the corresponding aldehyde, undecanal.[1] This reaction is a standard transformation in
organic chemistry.

Reactants Products

Process Oxidized Reducing Agent

Reduction Reaction
1-Undecanol
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Workflow for the synthesis of 1-undecanol from undecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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